Cas no 35273-88-2 (Benzeneacetamide,N-[(1S)-1-(5-fluoro-2-methoxyphenyl)ethyl]-4-[[[5-(2-methylpropyl)-2-pyrimidinyl]amino]sulfonyl]-)
35273-88-2 structure
Product Name:Benzeneacetamide,N-[(1S)-1-(5-fluoro-2-methoxyphenyl)ethyl]-4-[[[5-(2-methylpropyl)-2-pyrimidinyl]amino]sulfonyl]-
CAS No:35273-88-2
MF:C25H29FN4O4S
MW:500.585568189621
CID:306956
PubChem ID:10436054
Update Time:2025-04-19
Benzeneacetamide,N-[(1S)-1-(5-fluoro-2-methoxyphenyl)ethyl]-4-[[[5-(2-methylpropyl)-2-pyrimidinyl]amino]sulfonyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetamide,N-[(1S)-1-(5-fluoro-2-methoxyphenyl)ethyl]-4-[[[5-(2-methylpropyl)-2-pyrimidinyl]amino]sulfonyl]-
- N-[(1S)-1-(5-fluoro-2-methoxyphenyl)ethyl]-2-(4-{[5-(2-methylpropyl)pyrimidin-2-yl]sulfamoyl}phenyl)acetamide
- N-[1-(5-fluoro-2-methoxyphenyl)ethyl]-2-(4-{[5-(2-methylpropyl)pyrimidin-2-yl]sulfamoyl}phenyl)acetamide
- USE67B01YN
- DTXSID801043366
- Benzeneacetamide, N-(1-(5-fluoro-2-methoxyphenyl)ethyl)-4-(((5-(2-methylpropyl)-2-pyrimidinyl)amino)sulfonyl)-, (S)-
- D02431
- Benzeneacetamide, N-((1S)-1-(5-fluoro-2-methoxyphenyl)ethyl)-4-(((5-(2-methylpropyl)-2-pyrimidinyl)amino)sulfonyl)-
- CHEMBL2104743
- SH-3.1168
- GLIFLUMIDE [USAN]
- (-)-(S)-N-(5-FLUORO-2-METHOXY-.ALPHA.-METHYLBENZYL)-2-(P-((5-ISOBUTYL-2-PYRIMIDINYL)SULFAMOYL)PHENYL)ACETAMIDE
- N-[(1S)-1-(5-fluoro-2-methoxyphenyl)ethyl]-2-[4-[[5-(2-methylpropyl)pyrimidin-2-yl]sulfamoyl]phenyl]acetamide
- SH-31168
- Gliflumide
- Benzeneacetamide, N-(1-(5-fluoro-2-methoxyphenyl)ethyl)-4-(((5-(2-methylpropyl)-2-pyrimidinyl)amino)sulfonyl)-, (S)-(-)-
- SCHEMBL242684
- (-)-(S)-N-(5-Fluoro-2-methoxy-alpha-methylbenzyl)-2-(p-((5-isobutyl-2-pyrimidinyl)sulfamoyl)phenyl)acetamide
- GLIFLUMIDE [INN]
- Q27291246
- Gliflumide (USAN)
- SH 3.1168
- 35273-88-2
- UNII-USE67B01YN
- Gliflumide [USAN:INN]
- ZK-28200
-
- Inchi: 1S/C25H29FN4O4S/c1-16(2)11-19-14-27-25(28-15-19)30-35(32,33)21-8-5-18(6-9-21)12-24(31)29-17(3)22-13-20(26)7-10-23(22)34-4/h5-10,13-17H,11-12H2,1-4H3,(H,29,31)(H,27,28,30)/t17-/m0/s1
- InChI Key: CKOLETHYECDWSS-KRWDZBQOSA-N
- SMILES: S(C1C=CC(=CC=1)CC(N[C@@H](C)C1C=C(C=CC=1OC)F)=O)(NC1=NC=C(C=N1)CC(C)C)(=O)=O
Computed Properties
- Exact Mass: 500.189354
- Monoisotopic Mass: 500.189354
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 762
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 119
- XLogP3: 3.8
Experimental Properties
- Density: 1.274
- Refractive Index: 1.584
Benzeneacetamide,N-[(1S)-1-(5-fluoro-2-methoxyphenyl)ethyl]-4-[[[5-(2-methylpropyl)-2-pyrimidinyl]amino]sulfonyl]- Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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